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Compound of Interest

Compound Name: Radicinol

Cat. No.: B1239592 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides a comprehensive, step-by-step guide for the proper

disposal of Radicinol, a metabolite of Cochliobolus lunata with known antiproliferative

properties.[1][2] While some safety data sheets (SDS) may not classify Radicinol as a

hazardous substance under the Globally Harmonized System (GHS), its biological activity

necessitates careful handling and disposal as chemical waste.

Chemical and Safety Data for Radicinol
A summary of the key identification and safety information for Radicinol is provided in the table

below. It is crucial to note that while one supplier's SDS does not classify it as hazardous,

another compound with a similar name, Radicicol, is classified as toxic and an irritant.[3][4]

Given Radicinol's biological effects, a cautious approach to its disposal is warranted.[2][5]
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Identifier Information Source

Chemical Name Radicinol [6]

CAS Number 65647-66-7

Molecular Formula C12H14O5 [1][6]

Molecular Weight 238.24 g/mol [6]

GHS Classification Not classified

Biological Activity
Antiproliferative against cancer

cells
[2][5][7]

Step-by-Step Disposal Protocol for Radicinol
The following procedure outlines the recommended steps for the safe disposal of Radicinol
waste in a laboratory setting. This protocol is based on standard practices for chemical waste

management.

1. Waste Segregation and Collection:

Do not dispose of Radicinol down the sink or in regular trash. Due to its biological activity, it

should be treated as chemical waste.

Solid Waste: Collect solid Radicinol waste, including contaminated personal protective

equipment (PPE) such as gloves and weighing papers, in a designated, leak-proof waste

container. This container should be clearly labeled as "Radicinol Waste" or with a more

general "Chemical Waste" label that includes Radicinol in its contents list.

Liquid Waste: Collect solutions containing Radicinol in a separate, sealed, and shatter-

resistant container. Do not mix Radicinol waste with other incompatible chemical waste

streams. The container must be appropriately labeled with its contents.

Sharps: Any sharps, such as needles or broken glass contaminated with Radicinol, must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:
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Proper labeling is critical for the safe handling and disposal of chemical waste. All waste

containers must be labeled with the following information:

The words "Hazardous Waste" or "Chemical Waste".

The full name of the chemical: "Radicinol".

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the responsible researcher or laboratory.

3. Storage of Radicinol Waste:

Store Radicinol waste containers in a designated satellite accumulation area (SAA) within

the laboratory.

Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.

Keep waste containers sealed when not in use to prevent spills or the release of vapors.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the Radicinol waste.

Follow your institution's specific procedures for requesting a chemical waste pickup. This

may involve submitting an online form or attaching a specific waste tag to the container.[8][9]

[10]

Do not attempt to transport chemical waste off-site yourself. Disposal must be handled by a

licensed and certified hazardous waste contractor arranged through your institution.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Radicinol.
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Caption: Workflow for the proper disposal of Radicinol waste.

Safety and Handling Precautions
To minimize exposure and ensure safety during the handling and disposal of Radicinol, the

following personal protective equipment (PPE) and practices are mandatory:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat should be worn to protect clothing and skin.

Ventilation: Handle Radicinol in a well-ventilated area, preferably within a chemical fume

hood.
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Avoid Inhalation and Contact: Take measures to avoid inhaling the powder or allowing it to

come into contact with skin or eyes. In case of accidental contact, rinse the affected area

with copious amounts of water and seek medical advice if irritation persists.[3]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Radicinol, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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